N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide

• IUPAC Name: N,N-dimethyl-N'-(2-phenylbenzotriazol-5-yl)methanimidamide
• InChI: InChI=1S/C15H15N5/c1-19(2)11-16-12-8-9-14-15(10-12)18-20(17-14)13-6-4-3-5-7-13/h3-11H,1-2H3
• InChI Key: WYLINWWCLVUKRD-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C=NC1=CC2=NN(N=C2C=C1)C3=CC=CC=C3
• Molecular Formula: C15H15N5
• Molecular Weight: 265.31 g/mol

Description

N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide, also known as BDF, is a chemical compound that has been extensively researched for its potential applications in various fields of science. BDF is a benzotriazole derivative that has been synthesized using various methods. The compound has been studied for its mechanism of action, biochemical and physiological effects, advantages, and limitations for lab experiments.

Mechanism of Action

The mechanism of action of N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide is not fully understood. However, studies have shown that N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide can act as a ROS scavenger, which may contribute to its potential therapeutic effects. N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide has also been shown to inhibit the activity of protein kinase C, which is involved in various cellular processes, including cell proliferation and apoptosis.
Biochemical and Physiological Effects:
N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide has been shown to have various biochemical and physiological effects. Studies have shown that N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide can induce apoptosis in cancer cells and inhibit the growth of tumor cells. N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide has also been shown to have anti-inflammatory effects and to protect against oxidative stress. In addition, N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide has been shown to have neuroprotective effects and to improve cognitive function.

Advantages and Limitations for Lab Experiments

N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide has several advantages for lab experiments, including its stability, solubility, and fluorescent properties. However, N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide also has some limitations, including its potential toxicity and limited availability.

Future Directions

There are several future directions for the research of N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide. One potential direction is the development of N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide-based fluorescent probes for the detection of ROS in cells. Another direction is the investigation of N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide as a potential therapeutic agent for the treatment of cancer and other diseases. In addition, further studies are needed to fully understand the mechanism of action of N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide and its potential applications in various fields of science.
Conclusion:
In conclusion, N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide, or N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide, is a benzotriazole derivative that has been extensively studied for its potential applications in various fields of science. N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide has been synthesized using various methods and has been studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. Further research is needed to fully understand the potential of N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide in various fields of science.

Scientific Research Applications

N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide has been extensively studied for its potential applications in various fields of science, including chemical biology, medicinal chemistry, and materials science. N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide has been used as a fluorescent probe for the detection of reactive oxygen species (ROS) in cells. N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide has also been used as a photostabilizer in polymers and as a corrosion inhibitor for metals. In addition, N,N-dimethyl-N'-(2-phenyl-2H-1,2,3-benzotriazol-5-yl)imidoformamide has been studied for its potential use in the treatment of cancer and other diseases.